cis-7-Hexadecenoic Acid methyl ester
cis-7-Hexadecenoic Acid methyl ester
Mono-unsaturated fatty acids are components of the cellular membranes of autotrophic bacteria. The specific composition and abundance of membrane fatty acids can be used to identify specific genera of bacterial populations in natural environments (e.g., mining lakes, etc.). cis-7-Hexadecenoic acid methyl ester is a complement to cis-7-hexadecenoic acid. The non-esterified molecule has been isolated from autotrophic bacterial cultures associated with the accumulation of sulfate in biofilters. This indicates they originate from a sulfide-oxidizing autotrophic organism. To date, however, this fatty acid has only been detected in strains of the genera Nitrospira, which are nitrite oxidizing autotrophic bacteria.
Brand Name:
Vulcanchem
CAS No.:
56875-67-3
VCID:
VC0028981
InChI:
InChI=1S/C17H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19-2/h10-11H,3-9,12-16H2,1-2H3/b11-10-
SMILES:
CCCCCCCCC=CCCCCCC(=O)OC
Molecular Formula:
C17H32O2
Molecular Weight:
268.4 g/mol
cis-7-Hexadecenoic Acid methyl ester
CAS No.: 56875-67-3
Reference Standards
VCID: VC0028981
Molecular Formula: C17H32O2
Molecular Weight: 268.4 g/mol
| CAS No. | 56875-67-3 |
|---|---|
| Product Name | cis-7-Hexadecenoic Acid methyl ester |
| Molecular Formula | C17H32O2 |
| Molecular Weight | 268.4 g/mol |
| IUPAC Name | methyl (Z)-hexadec-7-enoate |
| Standard InChI | InChI=1S/C17H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19-2/h10-11H,3-9,12-16H2,1-2H3/b11-10- |
| Standard InChIKey | FXCDESKKWMGGON-KHPPLWFESA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCC(=O)OC |
| SMILES | CCCCCCCCC=CCCCCCC(=O)OC |
| Canonical SMILES | CCCCCCCCC=CCCCCCC(=O)OC |
| Description | Mono-unsaturated fatty acids are components of the cellular membranes of autotrophic bacteria. The specific composition and abundance of membrane fatty acids can be used to identify specific genera of bacterial populations in natural environments (e.g., mining lakes, etc.). cis-7-Hexadecenoic acid methyl ester is a complement to cis-7-hexadecenoic acid. The non-esterified molecule has been isolated from autotrophic bacterial cultures associated with the accumulation of sulfate in biofilters. This indicates they originate from a sulfide-oxidizing autotrophic organism. To date, however, this fatty acid has only been detected in strains of the genera Nitrospira, which are nitrite oxidizing autotrophic bacteria. |
| Synonyms | cis-7-Hexadecenoate methyl ester |
| Reference | 1.Knief, C.,Altendorf, K., and Lipski, A. Linking autotrophic activity in enviromental samples with specific bacterial taxa by detection of 13C-labelled fatty acids. Environmental Microbiology 5(11), 1155-1167 (2003). |
| PubChem Compound | 14029831 |
| Last Modified | Nov 11 2021 |
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